4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol

• IUPAC Name: 4-[[4-(2,3-dimethylphenyl)piperazin-1-yl]methyl]-2-iodo-6-methoxyphenol
• InChI: InChI=1S/C20H25IN2O2/c1-14-5-4-6-18(15(14)2)23-9-7-22(8-10-23)13-16-11-17(21)20(24)19(12-16)25-3/h4-6,11-12,24H,7-10,13H2,1-3H3
• InChI Key: PQVMLTNLZXEVMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC(=C(C(=C3)I)O)OC)C
• Molecular Formula: C20H25IN2O2
• Molecular Weight: 452.3 g/mol

Description

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol, also known as IDM, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a research tool. IDM is a synthetic compound that was first synthesized in the early 2000s and has since been used in various scientific studies.

Mechanism of Action

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol is a selective antagonist of the dopamine D2 receptor, which is a G protein-coupled receptor that is widely distributed throughout the brain. By binding to this receptor, 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol blocks the activity of dopamine, a neurotransmitter that plays a key role in the regulation of movement, motivation, and reward.
Biochemical and Physiological Effects:
The binding of 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol to the dopamine D2 receptor has been shown to have various biochemical and physiological effects. In animal studies, 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol has been shown to decrease locomotor activity, increase prolactin secretion, and modulate the release of other neurotransmitters such as acetylcholine and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol in lab experiments is its selectivity for the dopamine D2 receptor, which allows for the specific targeting of this receptor in various tissues and organs. However, one limitation of using 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol in scientific research. One potential application is the use of 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol in the development of new drugs for the treatment of various neurological and psychiatric disorders, such as schizophrenia and Parkinson's disease. Another direction is the use of 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol in the study of the molecular mechanisms underlying drug addiction and substance abuse.
Conclusion:
In conclusion, 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol is a synthetic compound that has gained significant attention in the scientific community due to its potential use as a research tool. Its selective binding to the dopamine D2 receptor makes it a valuable tool for studying the mechanisms of action of this receptor and its role in various physiological and pathological processes. While there are limitations to its use, 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol has the potential to lead to new insights and discoveries in the field of neuroscience and drug development.

Synthesis Methods

The synthesis of 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol involves a multi-step process that starts with the reaction of 2-iodo-6-methoxyphenol with piperazine in the presence of a base. This reaction results in the formation of the intermediate compound, which is then reacted with 2,3-dimethylbenzyl chloride to yield the final product, 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol.

Scientific Research Applications

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol has been used in various scientific studies due to its ability to bind to specific receptors in the brain. This property makes 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-iodo-6-methoxyphenol a valuable research tool for studying the mechanisms of action of these receptors and their role in various physiological and pathological processes.